Diisodecyl phenyl phosphite
Overview
Description
Diisodecyl phenyl phosphite is a clear liquid with the chemical formula C26H47O3P . It is an alkyl-aryl phosphite used as a color and processing stabilizer in various materials such as ABS, polycarbonate, polyurethane, coatings, and PET fiber .
Molecular Structure Analysis
The molecular formula of this compound is (C10H21O)2POC6H5 . Its molecular weight is 438.62 .Physical And Chemical Properties Analysis
This compound has a refractive index of 1.48, a boiling point of 176 °C at 5 mmHg, and a density of 0.94 g/mL at 25 °C .Scientific Research Applications
Antioxidant Properties
Diisodecyl phenyl phosphite exhibits properties as an antioxidant. Schwetlick et al. (1987) explored its reaction with peroxyl radicals, demonstrating that phenyl phosphites, including this compound, are capable of acting as primary antioxidants. Their study indicated that these compounds can form phosphates upon reaction with radicals, thereby inhibiting oxidative processes. This characteristic is particularly useful in polymer stabilization and other applications where oxidative resistance is vital (Schwetlick et al., 1987).
Stabilizing Action in Polymer Degradation
Research by Razuvaev et al. (1974) on mixtures of organic phosphites, including this compound, with isocyanates revealed their effectiveness in stabilizing poly(vinyl chloride) (PVC) against thermal degradation. The effectiveness of these mixtures as stabilizers depends on the chemical structure of both the phosphite and isocyanate, indicating a potential for tailored applications in polymer science (Razuvaev et al., 1974).
Interaction with Other Chemicals
Studies have also focused on the interaction of this compound with other chemicals. For instance, Lei (2002) investigated the reaction between phenol and dialkyl phosphite, including this compound, leading to the synthesis of various phosphates. Such reactions are significant in chemical synthesis and industrial applications (Lei, 2002).
Applications in Catalysis
Guidone et al. (2015) explored the use of this compound in olefin metathesis reactions, highlighting its role in catalysis. The study emphasizes the potential of such phosphites in enhancing the efficiency and selectivity of catalytic processes, especially in organic synthesis (Guidone et al., 2015).
Mechanism of Action
Target of Action
Diisodecyl phenyl phosphite is primarily used as a heat stabilizer for polymers . Its primary targets are the polymers that it is added to, where it acts to prevent degradation and maintain the integrity of the polymer structure under heat stress .
Mode of Action
This interaction helps to prevent the breakdown of the polymer chains when exposed to heat .
Biochemical Pathways
It is known that its primary function is to stabilize polymers against heat-induced degradation . This suggests that it may interact with the chemical bonds in the polymer chains, preventing them from breaking down under heat stress.
Result of Action
The primary result of the action of this compound is the stabilization of polymers. By preventing the breakdown of polymer chains under heat stress, it helps to maintain the structural integrity and functional properties of the polymers .
Action Environment
The efficacy and stability of this compound can be influenced by environmental factors such as temperature and the presence of other chemicals. For example, it is used as a heat stabilizer, so its efficacy is directly related to the temperature of the environment. Additionally, its stability could potentially be affected by the presence of other chemicals in the environment .
Safety and Hazards
Diisodecyl phenyl phosphite may cause skin irritation and drowsiness or dizziness. It may be fatal if swallowed and enters airways. It is also toxic to aquatic life with long-lasting effects . It should be handled in a well-ventilated place, avoiding contact with skin and eyes, and formation of dust and aerosols .
properties
IUPAC Name |
bis(8-methylnonyl) phenyl phosphite |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H47O3P/c1-24(2)18-12-7-5-9-16-22-27-30(29-26-20-14-11-15-21-26)28-23-17-10-6-8-13-19-25(3)4/h11,14-15,20-21,24-25H,5-10,12-13,16-19,22-23H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXXILWLQSQDLDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCCCCCOP(OCCCCCCCC(C)C)OC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H47O3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20274201 |
Source
|
| Record name | Di-(8-methylnonyl) phosphite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20274201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
438.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Liquid; Liquid |
Source
|
| Record name | Phosphorous acid, diisodecyl phenyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
25550-98-5 |
Source
|
| Record name | Phosphorous acid, diisodecyl phenyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025550985 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphorous acid, diisodecyl phenyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Diisodecyl phenyl phosphite | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.802 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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